1-(2-Bicyclo[2.2.1]hept-5-enylidenemethyl)piperidine

• IUPAC Name: 1-(2-bicyclo[2.2.1]hept-5-enylidenemethyl)piperidine
• InChI: InChI=1S/C13H19N/c1-2-6-14(7-3-1)10-13-9-11-4-5-12(13)8-11/h4-5,10-12H,1-3,6-9H2
• InChI Key: LUUAIDJWSKPHAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C=C2CC3CC2C=C3
• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol

Description

1-(2-Bicyclo[22This compound is particularly noted for its role as an anti-CD38 monoclonal antibody, which has implications in the treatment of autoimmune diseases and blood-related disorders .

Preparation Methods

The synthesis of CID-103 involves complex chemical processes. While specific synthetic routes and reaction conditions are proprietary, general methods for preparing monoclonal antibodies include hybridoma technology and recombinant DNA technology. Industrial production often involves large-scale cell culture systems, where cells are engineered to produce the desired antibody. These cells are then harvested, and the antibody is purified through a series of chromatography steps to ensure high purity and activity .

Chemical Reactions Analysis

CID-103, being a monoclonal antibody, primarily undergoes biochemical interactions rather than traditional chemical reactions like oxidation or reduction. It interacts specifically with the CD38 antigen on the surface of certain cells. The binding of CID-103 to CD38 can trigger a series of immune responses, including antibody-dependent cellular cytotoxicity (ADCC) and complement-dependent cytotoxicity (CDC). These reactions are crucial for its therapeutic effects .

Scientific Research Applications

CID-103 has a wide range of applications in scientific research:

Medicine: It is being explored for its potential in treating autoimmune diseases and blood-related disorders, such as multiple myeloma.

Biology: In biological research, CID-103 is used to study the role of CD38 in various cellular processes.

Chemistry: While its primary applications are in biology and medicine, CID-103 can also be used in chemical research to study antibody-antigen interactions and develop new bioconjugation techniques.

Industry: In the pharmaceutical industry, CID-103 is part of the development pipeline for new drugs targeting autoimmune and blood-related diseases.

Mechanism of Action

The mechanism of action of CID-103 involves its specific binding to the CD38 antigen on the surface of target cells. CD38 is a glycoprotein involved in cell signaling and calcium signaling pathways. When CID-103 binds to CD38, it can induce cell death through mechanisms such as ADCC and CDC. This binding also inhibits the enzymatic activity of CD38, which can disrupt cellular processes and lead to therapeutic effects .

Comparison with Similar Compounds

• Daratumumab
• Isatuximab
• MOR202

CID-103 stands out due to its unique binding properties and potential for treating a broader range of diseases .